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Compound of Interest

Compound Name:
Methyl 2-

oxocyclopentanecarboxylate

Cat. No.: B041794 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, immediate safety and logistical information for the

proper disposal of Methyl 2-oxocyclopentanecarboxylate.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle Methyl 2-
oxocyclopentanecarboxylate with appropriate care. This substance is a combustible liquid

and may cause skin and serious eye irritation.[1][2] Always work in a well-ventilated area and

keep the chemical away from heat, sparks, open flames, and hot surfaces.[3] Personal

protective equipment (PPE), including gloves and eye/face protection, should be worn at all

times.[3]

First Aid in Case of Exposure:

Inhalation: Move the person to fresh air. If they feel unwell, seek medical attention.[4]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water. If skin irritation occurs, consult a physician.[4]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, seek medical advice.[4]

Ingestion: Rinse the mouth with water. Seek medical attention.[4]

Step-by-Step Disposal Procedure
Disposal of Methyl 2-oxocyclopentanecarboxylate and its container must be performed in

compliance with all local, state, and federal regulations.[4] The primary method of disposal is

through an approved waste disposal plant.[3][5]

Consult Local Regulations: Before proceeding, familiarize yourself with your institution's and

region's specific guidelines for chemical waste disposal.

Prepare for Disposal: Ensure the container is tightly closed.[4] If the chemical has been

transferred, use a chemically resistant container for disposal and label it clearly.

Engage a Licensed Waste Disposal Company: The disposal of this chemical should be

entrusted to a licensed and qualified waste disposal company.[4] Do not attempt to dispose

of this chemical down the drain or in regular trash.

Documentation: Maintain accurate records of the disposal process, including the name of the

chemical, quantity, date of disposal, and the waste disposal company used.

Accidental Release Measures
In the event of a spill, the following steps should be taken:

Ensure Proper Ventilation: Immediately ensure the area is well-ventilated.[4]

Contain the Spill: Prevent the spill from entering drains.[4] Cover drains and use a liquid-

absorbent material, such as Chemizorb®, to collect the spilled substance.[3]

Collect and Dispose: Collect the absorbed material and place it in a suitable, labeled

container for disposal according to the procedures outlined above.[6]

Quantitative Data Summary
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Property Value Source

Flash Point 79 °C (174.2 °F) - closed cup

Density 1.145 g/mL at 25 °C [3]

Boiling Point 105 °C at 19 mmHg

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Methyl 2-
oxocyclopentanecarboxylate.
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Start: Unused or Waste
Methyl 2-oxocyclopentanecarboxylate

Step 1:
Ensure proper labeling and secure containment in a designated, compatible waste container.

Step 2:
Store the waste container in a designated, well-ventilated, and secure chemical waste storage area.

Is the container empty?

Step 3:
Arrange for pickup by a licensed hazardous waste disposal contractor.

Step 4:
The licensed contractor transports the waste to a permitted treatment, storage, and disposal facility (TSDF).

No

Step 4:
Decontaminate the empty container according to established laboratory procedures.

Yes

Step 5:
Dispose of the decontaminated container as non-hazardous waste, or recycle if appropriate.

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Methyl 2-oxocyclopentanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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